Cas no 2228644-16-2 (2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one)

• Product Name: 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one
• CAS No: 2228644-16-2
• MF: C₁₁H₁₇ClO
• MW: 200.705082654953
• CID: 6320920
• PubChem ID: 165979311
• Update Time: 2025-05-24

2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one
• EN300-2006552
• 2228644-16-2
• 2-chloro-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethan-1-one

• Inchi： 1S/C11H17ClO/c1-11(2)7-3-4-8(9(11)5-7)10(13)6-12/h7-9H,3-6H2,1-2H3
• InChI Key： MTLKVEPSUHAJNU-UHFFFAOYSA-N
• SMILES： ClCC(C1CCC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 200.0967929g/mol
• Monoisotopic Mass: 200.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one

Introduction to 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one (CAS No: 2228644-16-2)

2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2228644-16-2, belongs to a class of molecules characterized by a complex bicyclic framework and functional groups that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one consists of a chlorinated ketone moiety attached to a bicyclic side chain derived from 6,6-dimethylbicyclo3.1.1heptan-2-yl. This arrangement introduces rigidity and steric hindrance, which can be exploited to modulate interactions with biological targets. The presence of the chloro group on the ketone suggests potential reactivity in nucleophilic substitution reactions, while the dimethyl-substituted bicyclic system may contribute to specific pharmacophoric properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The bicyclic scaffold found in 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one aligns with this trend, as such structures are frequently encountered in biologically active natural products and synthetic drugs. The compound’s complexity makes it an intriguing subject for computational modeling and experimental validation to uncover its pharmacological profile.

One of the key aspects that make this compound noteworthy is its potential as a building block for more complex molecules. The combination of a chlorinated ketone and a bulky bicyclic group provides multiple points for functionalization, allowing chemists to design derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact biological activity.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one that incorporate unique structural motifs are often prioritized for further exploration due to their potential to elicit novel mechanisms of action. The bicyclo3.1.1heptane core, for instance, is less common in clinical drugs but has shown promise in preclinical models as a scaffold for bioactive molecules.

The synthesis of 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires careful selection of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, making their exploration more feasible than ever before.

From a biological perspective, the potential activities of 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one remain largely unexplored but are anticipated to be diverse given its structural complexity. Initial computational studies suggest that it may interact with various biological targets, including enzymes and receptors involved in metabolic pathways or inflammatory responses. These hypotheses warrant experimental validation through biochemical assays and cell-based assays.

The compound’s unique structural features also make it an attractive candidate for development as an intermediate in larger synthetic schemes. Its incorporation into more elaborate molecular architectures could lead to the discovery of new therapeutic agents with improved efficacy and selectivity compared to existing treatments.

In conclusion,2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-one (CAS No: 2228644-16-2) represents a fascinating molecule with significant potential in pharmaceutical research and drug development。 Its complex structure， unique functional groups， and synthetic accessibility position it as a valuable asset for chemists and biologists seeking novel bioactive compounds。 Further investigation into its biological properties and synthetic applications is warranted， given the growing emphasis on structural diversity in modern drug discovery efforts。